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Compound of Interest

Compound Name: 2-(4-Methylphenyl)morpholine

Cat. No.: B1352103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(4-Methylphenyl)morpholine, also known as 2-(p-tolyl)morpholine, is a heterocyclic building

block of significant interest in medicinal chemistry and organic synthesis. The morpholine

scaffold is a privileged structure in drug discovery, known for improving the pharmacokinetic

properties of molecules, such as aqueous solubility and metabolic stability. The incorporation of

a 4-methylphenyl (p-tolyl) group at the 2-position introduces a lipophilic aromatic moiety that

can engage in specific binding interactions with biological targets. This document provides

detailed application notes on the utility of 2-(4-Methylphenyl)morpholine and protocols for its

synthesis, serving as a comprehensive resource for its application in research and

development.

Applications in Medicinal Chemistry and Drug
Discovery
The 2-arylmorpholine structural motif is a key component in a variety of biologically active

compounds. While specific applications of 2-(4-Methylphenyl)morpholine are emerging, its

structural analogs are well-documented as modulators of central nervous system (CNS)

targets. The primary application of this building block lies in the synthesis of novel therapeutic

agents, particularly those targeting monoamine transporters and other receptors in the CNS.
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Key Application Areas:

CNS-Active Agents: Phenylmorpholine derivatives are known to interact with dopamine,

norepinephrine, and serotonin transporters.[1] The synthesis of analogs of 2-(4-
Methylphenyl)morpholine can lead to the discovery of novel stimulants, antidepressants,

and treatments for neurodegenerative diseases.[2]

Serotonin and Norepinephrine Reuptake Inhibitors (SNRIs): The benzyl morpholine scaffold

is a core component of potent SNRIs.[1] By utilizing 2-(4-Methylphenyl)morpholine,

medicinal chemists can explore new chemical space for the development of next-generation

antidepressants and anxiolytics.

Enzyme Inhibitors: The morpholine ring can act as a key interacting element in the active

sites of various enzymes.[2] Derivatives of 2-(4-Methylphenyl)morpholine could be

investigated as inhibitors for kinases, proteases, or other enzymes implicated in disease.

A logical workflow for the utilization of 2-(4-Methylphenyl)morpholine as a building block in a

drug discovery program is outlined below.
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Synthesis & Derivatization

Screening & Optimization

Preclinical Development

2-(4-Methylphenyl)morpholine
(Building Block)

Chemical Modification
(e.g., N-alkylation, N-arylation)

Functionalization

Library of Analogs

High-Throughput Screening
(Biological Assays)

Hit Identification

Structure-Activity
Relationship (SAR) Studies

Lead Optimization

Preclinical Candidate

ADME/Tox Profiling

In Vivo Efficacy Studies

Clinical Development

4-Methylpropiophenone 2-Bromo-1-(4-methylphenyl)propan-1-oneBr2, CH2Cl2 2-((2-Hydroxyethyl)amino)-1-(4-methylphenyl)propan-1-ol

1. Ethanolamine
2. NaBH4 2-(4-Methylphenyl)morpholineH2SO4 (conc.)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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